Cas no 1609400-67-0 (N-(1-ethylpropyl)cycloheptanamine hydrobromide)

• Product name: N-(1-ethylpropyl)cycloheptanamine hydrobromide
• CAS No: 1609400-67-0
• MF: C₁₂H₂₆BrN
• MW: 264.245543003082
• MDL: MFCD13186483
• CID: 4608369

N-(1-ethylpropyl)cycloheptanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylpropyl)cycloheptanamine hydrobromide

• MDL： MFCD13186483
• Inchi： 1S/C12H25N.BrH/c1-3-11(4-2)13-12-9-7-5-6-8-10-12;/h11-13H,3-10H2,1-2H3;1H
• InChI Key： YJIILZRJGWUFDY-UHFFFAOYSA-N
• SMILES： N(C1CCCCCC1)C(CC)CC.Br

Additional information on N-(1-ethylpropyl)cycloheptanamine hydrobromide

Comprehensive Overview of N-(1-ethylpropyl)cycloheptanamine hydrobromide (CAS No. 1609400-67-0)

N-(1-ethylpropyl)cycloheptanamine hydrobromide (CAS No. 1609400-67-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, is a hydrobromide salt form of N-(1-ethylpropyl)cycloheptanamine. Its molecular formula and weight, along with its distinct properties, make it a subject of interest for researchers and industry professionals alike.

The compound's structure features a cycloheptane ring, which is a seven-membered carbon ring, substituted with an amine group and an ethylpropyl side chain. This combination of functional groups contributes to its unique physicochemical properties, including solubility, stability, and reactivity. Researchers are particularly interested in how these properties can be leveraged in pharmaceutical research, material science, and chemical synthesis.

In the context of current trends, N-(1-ethylpropyl)cycloheptanamine hydrobromide aligns with the growing demand for novel bioactive molecules and specialty chemicals. With the rise of precision medicine and targeted drug delivery systems, compounds like this are being explored for their potential to interact with biological systems in specific ways. Additionally, the compound's stability and solubility profile make it a candidate for use in formulation development and drug delivery optimization.

One of the most frequently asked questions about CAS No. 1609400-67-0 is its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the ethylpropyl group to the cycloheptanamine backbone, followed by salt formation with hydrobromic acid. Purification techniques such as recrystallization and chromatography are employed to ensure high purity, which is critical for research and industrial applications.

Another area of interest is the compound's potential role in neurological research. Given the structural similarities to certain neuroactive compounds, researchers are investigating whether N-(1-ethylpropyl)cycloheptanamine hydrobromide could interact with neurotransmitter systems. While preliminary studies are ongoing, the compound's unique structure offers a promising avenue for exploring new mechanisms of action in central nervous system (CNS) disorders.

From an industrial perspective, CAS No. 1609400-67-0 is also being evaluated for its utility in catalysis and polymer chemistry. The amine functionality and the bulky cycloheptane ring may serve as ligands or modifiers in catalytic systems, enhancing reaction efficiency or selectivity. Similarly, its incorporation into polymer matrices could improve material properties such as thermal stability or mechanical strength.

Safety and handling of N-(1-ethylpropyl)cycloheptanamine hydrobromide are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage and waste disposal. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed information.

In summary, N-(1-ethylpropyl)cycloheptanamine hydrobromide (CAS No. 1609400-67-0) represents a versatile and intriguing compound with broad potential across multiple disciplines. Its unique structure, combined with the growing interest in specialty chemicals and bioactive molecules, positions it as a valuable subject for further research and development. As scientific understanding of this compound expands, so too will its applications in fields ranging from pharmaceuticals to advanced materials.